1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: CCN1C=C(C=N1)NC2CCOC2C
• InChI: InChI=1S/C10H17N3O/c1-3-13-7-9(6-11-13)12-10-4-5-14-8(10)2/h6-8,10,12H,3-5H2,1-2H3
• InChIKey: IBPOOPOOYJZTDB-UHFFFAOYSA-N

1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine Overview

1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine (molecular formula C10H17N3O, MW 195.26 g/mol) is a synthetic, small-molecule heterocycle belonging to the 4-aminopyrazole class . It is not a widely characterized pharmaceutical agent but is commercially available as a research tool, primarily for studies related to sigma-1 receptor modulation and potential anti-inflammatory or anticancer pathways [1].

Sigma-1 receptor research context – class-level evidence

JAK inhibitor scaffold studies – data to verify

Synthetic intermediate for derivatization and library synthesis

• [1] Corbera, J., et al. (2006). A Medicinal‐Chemistry‐Guided Approach to Selective and Druglike Sigma 1 Ligands. ChemMedChem, 1(1), 140-154. View Source

1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine: Irreplaceability vs. Analogs

The 4-aminopyrazole scaffold is a privileged structure in medicinal chemistry, but its biological activity is exquisitely sensitive to substitution patterns [1]. Minor changes to the N-alkyl group or the nature of the 2-substituted oxolane ring can lead to significant, non-linear shifts in potency, selectivity, and physicochemical properties [1]. While direct comparative data for this specific compound is absent from public literature, established structure-activity relationships (SAR) for related sigma-1 ligands [2] and JAK inhibitors [3] demonstrate that even subtle modifications can result in orders-of-magnitude differences in binding affinity and functional selectivity. Therefore, generic substitution without empirical validation carries a high risk of experimental failure.

Substitution-pattern sensitivity Even minor N-alkyl or oxolane modifications may shift potency and selectivity non-linearly.

Class-level SAR only Direct comparative data is absent for this compound; empirical validation is required before substituting analogs.

Scaffold promiscuity risk 4‑aminopyrazoles may interact with multiple kinase targets; selectivity profiling may be needed.

• [1] Liang, X., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 950-955. View Source
• [2] Corbera, J., et al. (2006). A Medicinal‐Chemistry‐Guided Approach to Selective and Druglike Sigma 1 Ligands. ChemMedChem, 1(1), 140-154. View Source
• [3] Liang, X., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 950-955. View Source

1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine: Evidence & Comparisons

Sigma-1 Receptor Binding Affinity

While no direct binding data exists for 1-ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine, its core scaffold is a known pharmacophore for sigma-1 receptor ligands. A structurally related compound series, featuring cycloalkyl-annelated pyrazoles, was reported to exhibit high affinity for the sigma-1 receptor with pKi values greater than 8 (Ki < 10 nM) [1]. This class-level evidence suggests the compound has the potential for sigma-1 binding, but its actual affinity remains unquantified and cannot be directly compared to other specific sigma-1 ligands without experimental data.

Sigma-1 Binding Affinity

Class-level

No quantitative data available for this compound

Actual affinity unquantified; class-level inference only

Requires radioligand binding data for procurement as a sigma-1 tool

Evidence Dimension	Sigma-1 Receptor Binding Affinity (pKi)
Target Compound Data	No quantitative data available
Comparator Or Baseline	Cycloalkyl-annelated pyrazole series: pKi > 8 [1]
Quantified Difference	Cannot be calculated; data missing for target compound
Conditions	Radioligand binding assay (displacement of [3H](+)-pentazocine)

Why This Matters

Procurement for sigma-1 studies would require a positive control with known, quantified affinity, making this compound unsuitable as a primary tool without further characterization.

• [1] Corbera, J., et al. (2006). A Medicinal‐Chemistry‐Guided Approach to Selective and Druglike Sigma 1 Ligands. ChemMedChem, 1(1), 140-154. View Source

JAK Inhibition Potential

The compound's 4-aminopyrazole core is a recognized scaffold for developing Janus Kinase (JAK) inhibitors. A separate study on a distinct series of 4-aminopyrazole derivatives reported inhibitory activity against JAKs, with some compounds showing more potent antiproliferative activity than the approved JAK inhibitor Ruxolitinib in vitro [1]. The target compound, however, has not been tested in any JAK inhibition assays, and its activity against this class of kinases is purely speculative. No quantitative comparison can be made.

JAK Inhibition Potential

Class-level

Target compound: No data

Related 4‑aminopyrazoles: reported higher antiproliferative activity than approved JAK inhibitor in vitro

Not a validated JAK inhibitor; class-level scaffold context only

Requires target-specific kinase assay data

Evidence Dimension	JAK Inhibition / Antiproliferative Activity
Target Compound Data	No quantitative data available
Comparator Or Baseline	Related 4-aminopyrazoles: More potent than Ruxolitinib [1]
Quantified Difference	Cannot be calculated; data missing for target compound
Conditions	In vitro kinase assay and cell proliferation assay

Why This Matters

This compound is not a validated JAK inhibitor and cannot be substituted for known JAK inhibitors in established protocols.

• [1] Liang, X., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 950-955. View Source

1-Ethyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine: Research Applications

Novel Scaffold Derivatization

This compound is best suited as a starting material for creating a novel chemical library. Its structure, containing a 4-aminopyrazole core and a 2-methyloxolane ring, offers unique vectors for chemical derivatization that could lead to new intellectual property. This application is supported by the established utility of the pyrazole scaffold in drug discovery [1] and the commercial availability of the compound as a synthetic intermediate .

Phenotypic Screening

The compound can be included in broad phenotypic screening panels to identify new biological activities that may be unique to this specific substitution pattern. Given the lack of published data, this is a high-risk, high-reward scenario typical of early-stage discovery programs. Its inclusion is justified by the precedent of 4-aminopyrazoles showing activity against various targets like JAKs [1].

Analytical Reference Standard

For laboratories engaged in synthesizing this specific compound or its analogs, procurement from a commercial vendor is necessary to serve as a reference standard for confirming structural identity and assessing purity via HPLC or NMR. This is a fundamental research support application and does not rely on any biological activity claims.

Application

Selection Property

Validation Focus

Novel scaffold derivatization

Unique substitution vectors on pyrazole and oxolane

Chemical feasibility and IP potential

Phenotypic screening

Broad target potential of 4‑aminopyrazole core

Hit identification and selectivity follow-up

Analytical reference standard

Structural identity confirmation

HPLC/NMR purity and identity verification

• [1] Liang, X., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters, 7(10), 950-955. View Source